Cas no 1805347-56-1 (Ethyl 2-amino-4-bromo-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-amino-4-bromo-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805347-56-1
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4853651
• Update Time: 2025-06-12

Ethyl 2-amino-4-bromo-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-bromo-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-8(16)3-5-6(11)4-7(9(12)13)15-10(5)14/h4,9H,2-3H2,1H3,(H2,14,15)
• InChI Key： VGKANOFHOJJEGK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C=1CC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-4-bromo-6-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 2-amino-4-bromo-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805347-56-1)

Ethyl 2-amino-4-bromo-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805347-56-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and bromo functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel heterocyclic compounds, particularly in the development of small-molecule inhibitors and bioactive intermediates.

The structural features of Ethyl 2-amino-4-bromo-6-(difluoromethyl)pyridine-3-acetate make it a valuable candidate for structure-activity relationship (SAR) studies. Its pyridine core and acetate ester moiety offer versatility in chemical modifications, aligning with current trends in fragment-based drug design. Recent publications highlight its utility in targeting kinase enzymes and GPCRs, addressing growing demand for precision therapeutics in oncology and neurology.

In agrochemical applications, this compound's halogenated pyridine structure shows promise for developing next-generation crop protection agents. With rising global focus on sustainable agriculture, researchers are investigating its derivatives as potential environmentally friendly pesticides. The difluoromethyl group particularly enhances metabolic stability—a key consideration in modern agrochemical optimization strategies.

Synthetic accessibility of CAS 1805347-56-1 remains a hot topic in organic chemistry forums. Optimized routes using Pd-catalyzed cross-coupling and nucleophilic aromatic substitution have been discussed extensively. These methods address industry needs for cost-effective scaling while maintaining high regioselectivity—critical for commercial viability in contract manufacturing organizations (CMOs).

Analytical characterization of this compound presents unique challenges due to its polar functional groups. Advanced techniques like LC-MS/MS and 19F NMR are increasingly employed for quality control, reflecting broader industry shifts toward high-resolution analytical methods. Such precision aligns with stringent ICH guidelines for pharmaceutical intermediates.

The intellectual property landscape surrounding pyridine derivatives continues to evolve, with several patents filed for analogs of Ethyl 2-amino-4-bromo-6-(difluoromethyl)pyridine-3-acetate. This underscores its commercial potential in life sciences innovation. Current market analyses suggest growing demand for such high-value intermediates, particularly in Asia-Pacific pharma hubs.

Environmental and green chemistry considerations are shaping research directions for this compound. Recent studies explore biocatalytic approaches for its synthesis, responding to industry pressures for reduced organic waste. These developments resonate with ESG (Environmental, Social, and Governance) metrics increasingly prioritized by investors in chemical sectors.

From a regulatory perspective, proper handling of halogenated compounds like this requires adherence to REACH compliance standards. While not classified as hazardous under current guidelines, proper laboratory safety protocols remain essential—a frequent discussion point in chemical safety training programs worldwide.

Future research trajectories may explore this compound's potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors—two rapidly growing areas in drug discovery technologies. Its balanced lipophilicity profile (calculated LogP ~2.1) makes it particularly interesting for CNS drug development, addressing unmet needs in neurological disorders.